3-Ethoxycarbonyloxybenzoic acid

• CAS RN: 80172-02-7
• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• IUPAC Name: 3-ethoxycarbonyloxybenzoic acid
• InChI: InChI=1S/C10H10O5/c1-2-14-10(13)15-8-5-3-4-7(6-8)9(11)12/h3-6H,2H2,1H3,(H,11,12)
• InChI Key: RACYQIFUABRHNE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)OC1=CC=CC(=C1)C(=O)O

Description

3-Ethoxycarbonyloxybenzoic acid is a useful research compound. Its molecular formula is C10H10O5 and its molecular weight is 210.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Hydroxybenzoic acid (13.8 g) was dissolved in a solution of sodium hydroxide (8 g) in water (50 ml) and stirred at 0°-5° with cooling while ethyl chloroformate was added dropwise. When addition was complete the solution was warmed to room temperature and stirred for 2 hours. The solution was acidified with 2 molar sulphuric acid. The white solid which separated was washed with water. The solid was taken up in chloroform and the solution dried (MgSO4) and evaporated to give 3-ethoxycarbonyloxybenzoic acid (14 g) with a melting point of 70°-72°.